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Compound of Interest

Compound Name: 1,4-Diacetylbenzene

Cat. No.: B086990 Get Quote

This guide provides immediate, essential safety and logistical information for the operational

handling and disposal of 1,4-Diacetylbenzene. The following procedures are designed to

minimize risk and ensure a safe laboratory environment for researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
While 1,4-Diacetylbenzene is not always classified as a hazardous substance under GHS, its

toxicological properties have not been thoroughly investigated[1][2]. Therefore, it is crucial to

handle it with care. The primary risks are associated with the inhalation of dust and direct

contact with the skin and eyes[2]. It may cause irritation[3].

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling 1,4-Diacetylbenzene to ensure personal safety.
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Body Part
PPE

Recommendation
Standard/Material Rationale

Eyes

Safety glasses with

side-shields or

chemical safety

goggles

Conforming to EN166

or NIOSH (US)

approved standards[1]

[4]

Protects eyes from

dust particles.

Hands
Chemical-resistant

gloves

Inspected prior to

use[1]

Prevents direct skin

contact.

Respiratory
Type N95 (US)

respirator or higher
NIOSH-approved

Required when dusts

are generated to

prevent inhalation.

Body Laboratory coat Standard

Protects skin and

clothing from

contamination.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,4-Diacetylbenzene is provided

below for easy reference.

Property Value

Molecular Formula C₁₀H₁₀O₂[5]

Molecular Weight 162.19 g/mol

Appearance Light yellow powder[3][5]

Melting Point 111-113 °C

Vapor Pressure 0.00723 mmHg[3][5]

CAS Number 1009-61-6[1][5]
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Adherence to the following protocol is mandatory for the safe handling of 1,4-
Diacetylbenzene.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood[1][4].

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as specified in the table above.

Handling:

Avoid the formation of dust during weighing and transfer[1][4].

Use a spatula for transferring the solid material.

Keep the container tightly closed when not in use[1][4].

Avoid inhalation of any dust or vapors and prevent contact with skin and eyes[4].

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water[1].

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician[4].

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration[1].

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person[1].

Disposal Plan
Proper disposal of 1,4-Diacetylbenzene and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:
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Collect all waste contaminated with 1,4-Diacetylbenzene, including used gloves, absorbent

materials from spills, and empty containers, in a designated and clearly labeled hazardous

waste container.

Keep the waste container tightly closed in a dry and well-ventilated place[1].

Disposal Procedure:

Dispose of surplus and non-recyclable solutions through a licensed disposal company[1].

Contaminated packaging should be disposed of as unused product[6].

Emergency Spill Response
The following workflow outlines the step-by-step procedure for managing a spill of 1,4-
Diacetylbenzene.
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill

Clean Up Spill:
Sweep up and shovel

Collect in a suitable, closed container for disposal

Decontaminate Spill Area

Dispose of Waste via
Licensed Disposal Company

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a 1,4-Diacetylbenzene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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